Biarylphosphonites: a class of monodentate phosphorus(iii) ligands that outperform their chelating analogues in asymmetric hydrogenation catalysis
Chemical Communications Pub Date: 2000-05-17 DOI: 10.1039/B001638L
Abstract
Rhodium(I) complexes of monodentate phosphonites derived from 2,2′-binaphthol and 9,9′-biphenanthrol are compared with diphosphonite chelate analogues as catalysts for asymmetric hydrogenation; the high ee’s (up to 92%) obtained with the monodentate systems and the observation that they are sometimes superior to the chelate analogues are discussed.
Recommended Literature
- [1] The reductase test for milk
- [2] Pseudocapacitive oxide materials for high-rate electrochemical energy storage
- [3] Modulation of IL-17 backbone dynamics reduces receptor affinity and reveals a new inhibitory mechanism†
- [4] Front cover
- [5] Four-component, three-step cascade reaction: an effective synthesis of indazole-fused triazolo[5,1-c]quinoxalines†
- [6] Photoswitchable catalysis using organometallic complexes
- [7] Contents list
- [8] One-pot hydrothermal synthesis of CuBi2O4/BiOCl p–n heterojunction with enhanced photocatalytic performance for the degradation of tetracycline hydrochloride under visible light irradiation
- [9] Microwave assisted chemoselective organocatalytic peptide alcohol synthesis from C-terminal amide†
- [10] Inside back cover
Journal Name：Chemical Communications
Research Products
-
CAS no.: 1596-13-0
-
CAS no.: 16742-48-6
